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Compound of Interest

Compound Name: 3',4'-Difluoroacetophenone

Cat. No.: B1295030 Get Quote

An In-depth Technical Guide to 3',4'-Difluoroacetophenone

For professionals in research, scientific, and drug development fields, this guide provides a

comprehensive overview of the molecular structure, properties, and key data of 3',4'-
Difluoroacetophenone.

Core Molecular Data
3',4'-Difluoroacetophenone is a substituted aromatic ketone with the chemical formula

C₈H₆F₂O.[1] It is a valuable building block in organic synthesis, particularly in the development

of pharmaceuticals and agrochemicals.[1] Its fluorine substituents can enhance metabolic

stability and bioactivity in target molecules.[1]

Physicochemical Properties
A summary of the key quantitative data for 3',4'-Difluoroacetophenone is presented in the

table below for easy reference and comparison.
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Property Value

Molecular Formula C₈H₆F₂O[1]

Molecular Weight 156.13 g/mol [1][2]

CAS Number 369-33-5[1][2]

Appearance Colorless to light yellow liquid[1]

Melting Point 19-20 °C[1][2]

Boiling Point 94-95 °C @ 13 mmHg[1][2]

Density 1.246 g/mL at 25 °C[1][2]

Refractive Index n20/D 1.4916[1][2]

Structural Representation
The molecular structure of 3',4'-Difluoroacetophenone is depicted in the following diagram,

generated using the DOT language. This visualization clarifies the atomic arrangement and

bonding.

Molecular structure of 3',4'-Difluoroacetophenone.

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of 3',4'-Difluoroacetophenone
are not available within the provided search results. However, it is widely used as an

intermediate in the synthesis of various pharmaceutical and agrochemical compounds.[1] The

literature suggests its use in aldol condensation reactions to form chalcone derivatives, which

are precursors to various bioactive molecules.[3]

Synthetic Pathways
The role of 3',4'-Difluoroacetophenone as a synthetic intermediate is illustrated in the

following workflow diagram.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.chemimpex.com/products/30403
https://www.chemimpex.com/products/30403
https://www.sigmaaldrich.com/US/en/product/aldrich/264288?%3Bregion=jp
https://www.chemimpex.com/products/30403
https://www.sigmaaldrich.com/US/en/product/aldrich/264288?%3Bregion=jp
https://www.chemimpex.com/products/30403
https://www.chemimpex.com/products/30403
https://www.sigmaaldrich.com/US/en/product/aldrich/264288?%3Bregion=jp
https://www.chemimpex.com/products/30403
https://www.sigmaaldrich.com/US/en/product/aldrich/264288?%3Bregion=jp
https://www.chemimpex.com/products/30403
https://www.sigmaaldrich.com/US/en/product/aldrich/264288?%3Bregion=jp
https://www.chemimpex.com/products/30403
https://www.sigmaaldrich.com/US/en/product/aldrich/264288?%3Bregion=jp
https://www.benchchem.com/product/b1295030?utm_src=pdf-body
https://www.benchchem.com/product/b1295030?utm_src=pdf-body
https://www.benchchem.com/product/b1295030?utm_src=pdf-body
https://www.chemimpex.com/products/30403
https://www.ossila.com/products/3-fluoro-4-methoxyacetophenone
https://www.benchchem.com/product/b1295030?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295030?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3',4'-Difluoroacetophenone

Aldol Condensation
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(with Formaldehyde & Amines)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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